Cas no 1545012-48-3 (1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one)

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The product offers high purity, stability, and efficient reaction rates, making it an invaluable resource for chemical researchers.

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one structure

1545012-48-3 structure

Product Name:1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one

CAS No:1545012-48-3

MF:C₈H₇N₃O

MW:161.160681009293

CID:4770444

Update Time:2026-02-26

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(Pyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one
- 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
- Inchi： 1S/C8H7N3O/c1-6(12)8-3-2-7-4-9-5-10-11(7)8/h2-5H,1H3
- InChI Key： JSWNAYLCNHZDRY-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=C2C=NC=NN12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 195
XLogP3: 0.4
Topological Polar Surface Area: 47.3

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-100 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	100MG	¥ 5,761.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-250 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	250MG	¥ 8,639.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-500 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	500MG	¥ 11,523.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-1 G	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	1g	¥ 14,401.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-100 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	100MG	¥ 3,603.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-250 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	250MG	¥ 5,761.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-500 MG	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	500MG	¥ 9,603.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-1 G	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	1g	¥ 14,401.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18556-5 G	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%	5g	¥ 43,203.00	2022-10-13
Chemenu	CM388799-100mg	1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one	1545012-48-3	95%+	100mg	$***	2023-03-31